Cas no 1805460-70-1 (4-Chloro-2-hydroxypyridine-6-sulfonyl chloride)

• Product Name: 4-Chloro-2-hydroxypyridine-6-sulfonyl chloride
• CAS No: 1805460-70-1
• MF: C₅H₃Cl₂NO₃S
• MW: 228.053218126297
• CID: 4902715
• Update Time: 2025-10-29

4-Chloro-2-hydroxypyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-hydroxypyridine-6-sulfonyl chloride

• Inchi： 1S/C5H3Cl2NO3S/c6-3-1-4(9)8-5(2-3)12(7,10)11/h1-2H,(H,8,9)
• InChI Key： GZHNZCCFXKAWIB-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(=CC(N1)=O)Cl)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 376
• XLogP3: 0.8
• Topological Polar Surface Area: 71.6

Additional information on 4-Chloro-2-hydroxypyridine-6-sulfonyl chloride

Introduction to 4-Chloro-2-hydroxypyridine-6-sulfonyl chloride (CAS No. 1805460-70-1) and Its Emerging Applications in Chemical Biology and Drug Discovery

The compound 4-Chloro-2-hydroxypyridine-6-sulfonyl chloride (CAS No. 1805460-70-1) represents a structurally intriguing heterocyclic sulfonamide derivative that has garnered significant attention in the fields of medicinal chemistry and chemical biology. Its unique scaffold, featuring both chloro and hydroxyl substituents on a pyridine ring, coupled with a sulfonyl chloride functional group at the 6-position, makes it a versatile intermediate for the synthesis of biologically active molecules. This article explores the compound's chemical properties, synthetic strategies, and its role in contemporary research, particularly highlighting its applications in drug development and molecular probes.

The molecular structure of 4-Chloro-2-hydroxypyridine-6-sulfonyl chloride (CAS No. 1805460-70-1) consists of a pyridine core substituted at the 4-position with a chloro group and at the 2-position with a hydroxyl group. The 6-position is functionalized with a sulfonyl chloride moiety, which is highly reactive and serves as a crucial site for further chemical modifications. This reactivity allows for the facile introduction of various nucleophiles, enabling the construction of complex derivatives with tailored biological activities.

In recent years, sulfonamide derivatives have emerged as pivotal scaffolds in drug discovery due to their broad spectrum of biological activities and favorable pharmacokinetic properties. The presence of both chloro and hydroxyl groups in 4-Chloro-2-hydroxypyridine-6-sulfonyl chloride (CAS No. 1805460-70-1) enhances its utility as a building block for synthesizing novel therapeutic agents. The sulfonyl chloride group, in particular, is a versatile handle for forming amide or urea bonds, which are prevalent in many bioactive molecules.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting enzyme-catalyzed processes. For instance, the hydroxyl group can be used to form hydrogen bonds with specific residues in enzyme active sites, while the sulfonyl chloride can act as a covalent warhead to covalently modify key catalytic residues. This dual functionality has been exploited in the design of inhibitors for enzymes such as kinases and proteases, which are implicated in various diseases.

Recent studies have demonstrated the utility of 4-Chloro-2-hydroxypyridine-6-sulfonyl chloride (CAS No. 1805460-70-1) in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in signal transduction pathways and are frequently dysregulated in cancer and inflammatory diseases. By leveraging the reactivity of the sulfonyl chloride group, researchers have been able to develop potent and selective kinase inhibitors that exhibit promising preclinical activity. These inhibitors often feature modifications at the pyridine core to optimize binding affinity and selectivity.

Moreover, the compound has found applications in the development of molecular probes for studying protein-protein interactions. The ability to introduce fluorophores or other reporters at strategic positions on the scaffold allows researchers to design probes that can visualize protein interactions in living cells or tissues. Such probes are invaluable tools for understanding complex biological pathways and have implications in both diagnostics and drug discovery.

The synthetic chemistry of 4-Chloro-2-hydroxypyridine-6-sulfonyl chloride (CAS No. 1805460-70-1) has also been extensively explored. Several synthetic routes have been reported, each offering distinct advantages depending on the desired scale and purity requirements. Common strategies involve sulfonation followed by chlorination or direct functionalization of pre-formed pyridine derivatives. These synthetic approaches highlight the compound's accessibility and its potential for large-scale production.

In conclusion, 4-Chloro-2-hydroxypyridine-6-sulfonyl chloride (CAS No. 1805460-70-1) is a multifaceted intermediate with significant potential in pharmaceutical research and development. Its unique structural features enable diverse chemical modifications, making it an invaluable tool for synthesizing biologically active molecules. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in developing novel therapeutics that address unmet medical needs.